Cas no 1323825-91-7 (2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide)

• Product Name: 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide
• CAS No: 1323825-91-7
• MF: C₂₀H₂₀ClN₅O₂S
• MW: 429.923101425171
• CID: 6511895
• Update Time: 2025-06-15

2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide
• 2-[2-[(5-chloropyridin-2-yl)amino]-1,3-thiazol-4-yl]-N-(4-morpholin-4-ylphenyl)acetamide

• Inchi： 1S/C20H20ClN5O2S/c21-14-1-6-18(22-12-14)25-20-24-16(13-29-20)11-19(27)23-15-2-4-17(5-3-15)26-7-9-28-10-8-26/h1-6,12-13H,7-11H2,(H,23,27)(H,22,24,25)
• InChI Key： CASNXIUBPMJWQL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)CC1=CSC(NC2=NC=C(Cl)C=C2)=N1

Additional information on 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide

Comprehensive Analysis of 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide (CAS No. 1323825-91-7)

2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide (CAS No. 1323825-91-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a thiazole core, a 5-chloropyridin-2-yl moiety, and a morpholin-4-ylphenyl group, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways.

The compound's molecular architecture is characterized by its multi-heterocyclic system, which includes a 1,3-thiazol-4-yl ring linked to a 5-chloropyridine derivative. This structural motif is frequently observed in bioactive molecules targeting protein-protein interactions. The presence of the morpholine ring enhances solubility and bioavailability, addressing one of the key challenges in modern drug development. Recent studies suggest this compound may interact with specific ATP-binding sites in target proteins.

In the context of current research trends, 1323825-91-7 aligns with growing interest in small molecule therapeutics for precision medicine. The scientific community is actively investigating similar compounds for their potential in addressing drug-resistant pathogens and chronic inflammatory conditions. Computational chemistry approaches, including molecular docking simulations, have predicted favorable binding affinities for this molecule against several clinically relevant targets.

From a synthetic chemistry perspective, the preparation of 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide involves multi-step organic transformations. Key synthetic challenges include the regioselective formation of the thiazole-pyridine linkage and the subsequent amide coupling with the morpholine-containing aromatic system. Optimization of these synthetic routes has become a focus area for medicinal chemists aiming to develop scalable production methods.

The compound's physicochemical properties have been extensively characterized. It demonstrates moderate aqueous solubility attributed to the morpholine substituent, with logP values suggesting favorable membrane permeability. These characteristics make it particularly interesting for central nervous system targeting applications, where blood-brain barrier penetration is crucial. Stability studies indicate reasonable shelf life under standard storage conditions.

Recent patent literature reveals growing commercial interest in derivatives of 1323825-91-7, particularly for potential applications in neurodegenerative disease research and metabolic disorder management. The compound's ability to potentially modulate enzyme activity while maintaining selectivity has positioned it as a valuable scaffold for further structural optimization in drug development programs.

Analytical characterization of 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide typically involves advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy. These methods confirm the compound's structural integrity and purity, which are critical for reliable biological evaluation. The distinctive 1H-NMR fingerprint of this molecule allows for unambiguous identification in complex mixtures.

In the broader context of drug discovery, this compound represents an important example of how rational molecular design can yield promising lead structures. Its balanced combination of hydrogen bond donors/acceptors and aromatic systems follows modern principles of fragment-based drug design. Researchers continue to explore its structure-activity relationships through systematic modification of each pharmacophoric element.

The safety profile and toxicological characteristics of 1323825-91-7 are currently under investigation in preclinical studies. Preliminary data suggest a favorable therapeutic index, though comprehensive ADME studies are required to fully assess its drug-like properties. These investigations are particularly relevant given increasing regulatory emphasis on early safety assessment in the drug development pipeline.

From an intellectual property perspective, the compound's unique structure presents opportunities for patent protection in multiple jurisdictions. The specific combination of its heterocyclic systems and substitution patterns may satisfy novelty requirements in pharmaceutical composition claims. This aspect is crucial for organizations considering investment in further development of this chemical entity.

In conclusion, 2-{2-(5-chloropyridin-2-yl)amino-1,3-thiazol-4-yl}-N-4-(morpholin-4-yl)phenylacetamide represents an exciting area of research at the intersection of medicinal chemistry and molecular pharmacology. Its continued study may yield important insights into structure-based drug design principles and potentially lead to novel therapeutic agents addressing unmet medical needs.